Cas no 1393575-94-4 (3-(CHLOROMETHYL)-5-(PYRROLIDIN-1-YL)-1,2,4-OXADIAZOLE)

• Product Name: 3-(CHLOROMETHYL)-5-(PYRROLIDIN-1-YL)-1,2,4-OXADIAZOLE
• CAS No: 1393575-94-4
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 4596592
• PubChem ID: 72218263
• Update Time: 2025-06-30

3-(CHLOROMETHYL)-5-(PYRROLIDIN-1-YL)-1,2,4-OXADIAZOLE Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(1-pyrrolidinyl)-
• 3-(CHLOROMETHYL)-5-(PYRROLIDIN-1-YL)-1,2,4-OXADIAZOLE

• Inchi： 1S/C7H10ClN3O/c8-5-6-9-7(12-10-6)11-3-1-2-4-11/h1-5H2
• InChI Key： SJIHANIYLNSTTI-UHFFFAOYSA-N
• SMILES： O1C(N2CCCC2)=NC(CCl)=N1

Additional information on 3-(CHLOROMETHYL)-5-(PYRROLIDIN-1-YL)-1,2,4-OXADIAZOLE

Introduction to 3-(CHLOROMETHYL)-5-(PYRROLIDIN-1-YL)-1,2,4-OXADIAZOLE (CAS No. 1393575-94-4)

3-(Chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole (CAS No. 1393575-94-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a chloromethyl group and a pyrrolidine ring attached to a 1,2,4-oxadiazole core. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The 1,2,4-oxadiazole scaffold is particularly noteworthy for its biological activity and has been extensively studied in the development of drugs targeting various diseases. The presence of the chloromethyl group and the pyrrolidine ring enhances the compound's ability to form stable complexes with metal ions and other biomolecules, which can be crucial for its pharmacological properties.

Recent research has focused on the synthesis and biological evaluation of 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole. Studies have shown that this compound exhibits promising antitumor activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole derivatives demonstrated significant cytotoxic effects on human breast cancer cells (MCF-7) and prostate cancer cells (PC-3). The mechanism of action was attributed to the compound's ability to induce apoptosis through the activation of caspase pathways.

In addition to its antitumor properties, 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole has also been explored for its potential as an antimicrobial agent. A research team from the University of California, San Francisco, conducted a comprehensive study on the antimicrobial activity of this compound against various bacterial strains. The results indicated that 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action was hypothesized to involve the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The synthesis of 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole typically involves a multi-step process that begins with the formation of an intermediate containing the 1,2,4-oxadiazole core. This intermediate is then functionalized with the chloromethyl and pyrrolidine groups through selective chemical reactions. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, which is crucial for large-scale production in industrial settings.

The physicochemical properties of 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole, such as solubility and stability, are also important considerations for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good solubility in organic solvents and moderate solubility in water. Its stability under various conditions has been evaluated using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties make it suitable for use in both solid dosage forms and liquid formulations.

In conclusion, 3-(chloromethyl)-5-(pyrrolidin-1-yl)-1,2,4-oxadiazole (CAS No. 1393575-94-4) is a versatile compound with significant potential in pharmaceutical and medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional applications and optimize its use in therapeutic settings.